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Compound of Interest

Compound Name: 15-Methylhexadecasphinganine

CAS No.: 26048-10-2

Cat. No.: B587849

Get Quote

A Senior Application Scientist's Guide to Ensuring Laboratory Safety and Experimental Integrity

This guide provides essential safety and logistical information for the handling of 15-
Methylhexadecasphinganine, a sphingoid long-chain base. As a bioactive lipid,

understanding its properties and potential hazards is crucial for maintaining a safe laboratory

environment and ensuring the integrity of your research. This document is designed for

researchers, scientists, and drug development professionals, offering procedural, step-by-step

guidance.

Understanding the Compound: A Risk-Based
Approach
15-Methylhexadecasphinganine belongs to the broader class of sphingolipids, which are

integral components of cell membranes and are involved in critical signaling pathways that

regulate cell growth, differentiation, and apoptosis.[1][2] While a specific Safety Data Sheet

(SDS) for 15-Methylhexadecasphinganine is not readily available, its structural similarity to

other bioactive amines and lipids necessitates a cautious approach. For instance, related

compounds like methylhexanamine are known to be harmful if swallowed and can cause skin,
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eye, and respiratory irritation.[3] Therefore, we must assume that 15-
Methylhexadecasphinganine could present similar hazards through inhalation, ingestion, or

skin contact.

The primary risks associated with handling this compound, particularly in its powdered form,

are the inhalation of fine particles and dermal exposure. As a bioactive molecule, its systemic

effects upon absorption are not well-characterized, reinforcing the need for stringent protective

measures.

Personal Protective Equipment (PPE): Your First
Line of Defense
The selection of appropriate PPE is paramount when handling 15-
Methylhexadecasphinganine. The following table outlines the recommended PPE for various

laboratory operations.

Operation Required PPE Rationale

Handling Powder (weighing,

aliquoting)

- Full-face or half-mask

respirator with P100 filters-

Chemical safety goggles-

Nitrile gloves (double-gloving

recommended)- Lab coat-

Closed-toe shoes

- Prevents inhalation of fine

particles that can cause

respiratory irritation.[3][4]-

Protects eyes from airborne

powder.[4][5]- Provides a

barrier against skin contact.[5]

[6]- Protects skin and personal

clothing.[5][7]- Standard

laboratory safety practice.[5][6]

Handling Solutions

- Chemical safety goggles-

Nitrile gloves- Lab coat-

Closed-toe shoes

- Protects eyes from splashes.

[4]- Prevents skin contact with

the dissolved compound.[4][6]-

Protects skin and personal

clothing.[7]- Standard

laboratory safety practice.[5]

Experimental Workflow for PPE Selection
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The following diagram illustrates the decision-making process for selecting the appropriate

level of PPE when working with 15-Methylhexadecasphinganine.

Start: Handling 15-Methylhexadecasphinganine
Assess Physical Form

Powder Handling Protocol

Solution Handling Protocol
Initiate Task Is the compound in

 a powdered form?

Required PPE:
- Respirator (P100)

- Goggles
- Double Nitrile Gloves

- Lab Coat
- Closed-toe Shoes

Yes

Required PPE:
- Goggles

- Nitrile Gloves
- Lab Coat

- Closed-toe Shoes

No (Solution)

Work in a certified
 chemical fume hood.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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